Cas no 898410-34-9 (1,7-bis(2-fluorophenyl)methyl-3,4,9-trimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione)

• Product Name: 1,7-bis(2-fluorophenyl)methyl-3,4,9-trimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione
• CAS No: 898410-34-9
• MF: C₂₄H₂₂F₂N₆O₂
• MW: 464.467291355133
• CID: 5482005
• Update Time: 2025-11-01

1,7-bis(2-fluorophenyl)methyl-3,4,9-trimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione Chemical and Physical Properties

Names and Identifiers

• 1,7-bis[(2-fluorophenyl)methyl]-3,4,9-trimethyl-4H-purino[8,7-c][1,2,4]triazine-6,8-dione
• 1,7-bis(2-fluorophenyl)methyl-3,4,9-trimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione

• Inchi： 1S/C24H22F2N6O2/c1-14-15(2)32-20-21(27-23(32)31(28-14)13-17-9-5-7-11-19(17)26)29(3)24(34)30(22(20)33)12-16-8-4-6-10-18(16)25/h4-11,15H,12-13H2,1-3H3
• InChI Key： PBGOIIKAAHSPIE-UHFFFAOYSA-N
• SMILES： FC1=C([H])C([H])=C([H])C([H])=C1C([H])([H])N1C2=NC3=C(C(N(C([H])([H])C4=C([H])C([H])=C([H])C([H])=C4F)C(N3C([H])([H])[H])=O)=O)N2C([H])(C([H])([H])[H])C(C([H])([H])[H])=N1

Additional information on 1,7-bis(2-fluorophenyl)methyl-3,4,9-trimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione

Professional Introduction to Compound with CAS No. 898410-34-9 and Product Name: 1,7-bis(2-fluorophenyl)methyl-3,4,9-trimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino[4,3-g]purine-6,8-dione

The compound with the CAS number 898410-34-9 and the product name 1,7-bis(2-fluorophenyl)methyl-3,4,9-trimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino[4,3-g]purine-6,8-dione represents a significant advancement in the field of chemobiology and pharmaceutical research. This intricate molecular structure combines fluorinated aromatic rings with a triazino[4,3-g]purine core, making it a compound of considerable interest for its potential applications in drug discovery and therapeutic development.

At the heart of this compound's design lies its unique heterocyclic framework. The 1,2,4-triazino[4,3-g]purine scaffold is a privileged structure in medicinal chemistry due to its ability to interact with biological targets in multiple ways. The presence of multiple nitrogen atoms allows for hydrogen bonding and coordination interactions with proteins and nucleic acids. Furthermore, the fluorophenyl substituents at the 1 and 7 positions introduce electronic and steric effects that can modulate binding affinity and metabolic stability.

Recent studies have highlighted the importance of fluorinated aromatic compounds in pharmaceuticals. The fluorine atom can enhance binding affinity by increasing lipophilicity and reducing metabolic susceptibility. In particular, the 2-fluorophenyl groups in this compound may contribute to its selectivity by influencing the orientation of the molecule within the binding pocket of a target protein. This is particularly relevant in the context of developing kinase inhibitors or other enzyme-targeted therapies.

The trimethyl substituents at positions 3, 4, and 9 further refine the compound's pharmacophore. These methyl groups can serve as hydrophobic anchors or steric guards that prevent non-specific interactions. The strategic placement of these methyl groups may also influence conformational flexibility or rotational freedom around certain bonds within the molecule. Such structural features are critical for optimizing drug-like properties such as solubility and bioavailability.

One of the most compelling aspects of this compound is its potential as a lead molecule for therapeutic intervention. The triazino[4,3-g]purine core is structurally related to known bioactive scaffolds such as purines and pyrimidines. These heterocycles are fundamental components of nucleic acids and have been extensively studied for their pharmacological properties. By modifying this core structure with fluorinated aromatic groups and methyl substituents, 1,7-bis(2-fluorophenyl)methyl-3,4,9-trimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino[4,3-g]purine-6,8-dione represents a novel approach to drug design that leverages both known bioactivity patterns and structural modifications for improved efficacy.

In contemporary pharmaceutical research, there is growing interest in molecules that exhibit dual or multi-target interactions. The complex architecture of this compound suggests that it may interact with more than one biological target simultaneously. For instance, the fluorophenyl groups could bind to an enzyme active site while another part of the molecule engages with an adjacent site on the same protein or interacts with a different protein altogether. Such multifunctional interactions could lead to synergistic effects that enhance therapeutic outcomes.

The synthesis of this compound also presents an interesting challenge from a chemical perspective. The triazino[4,3-g]purine core requires multi-step synthetic strategies involving cyclization reactions followed by functional group transformations. The introduction of fluorinated aromatic rings demands precise control over reaction conditions to avoid unwanted side products. Advances in synthetic methodologies have made it increasingly feasible to construct such complex molecules with high fidelity.

From a computational chemistry standpoint, this compound offers opportunities for detailed molecular modeling studies. Techniques such as molecular dynamics simulations can help elucidate how the molecule behaves within different biological environments including protein binding pockets or cellular compartments. Additionally,* quantum mechanical calculations* can provide insights into electronic structure-reactivity relationships which are crucial for understanding mechanisms of action.

The potential applications of this compound extend beyond traditional small-molecule drug discovery.* It may also serve as a key intermediate in bioprocessing research where novel heterocyclic frameworks are being explored for their ability to modulate biological pathways.* Furthermore,* its unique structural features make it an attractive candidate for developing probes used in biochemical assays.* These probes could aid researchers* in identifying new therapeutic targets* or validating existing ones through high-throughput screening approaches.

In conclusion,* 1,7-bis(2-fluorophenyl)methyl-3,4,9-trimethyl-1H,4H,6H,7H,8H,9H-1,*2,*4triazino[4,*3-g]purine-6,*8-dione* (CAS No.* 898410-*34-*9)* stands out as* an innovative molecular entity* with significant promise* for future biomedical applications.* Its sophisticated design* combining fluorinated aromatic moieties* methyl groups* and* a triazino[g]purine core* positions it as* a valuable asset* in both academic research* and industrial drug development.* As our understanding* of biological systems evolves,* compounds like these will continue to play pivotal roles* in advancing therapeutic strategies against human disease.*